2-Methyl-5-(trifluoromethylsulfonyl)phenylmethylsulfone
Overview
Description
2-Methyl-5-(trifluoromethylsulfonyl)phenylmethylsulfone (MTSF) is a sulfonate ester that has been used in a variety of scientific applications. It is a polar aprotic solvent that is highly soluble in water and organic solvents, making it an ideal choice for a variety of laboratory experiments. MTSF has a wide range of applications in scientific research, including synthesis, biochemical and physiological studies, and drug development.
Scientific Research Applications
2-Methyl-5-(trifluoromethylsulfonyl)phenylmethylsulfone has been used in a variety of scientific research applications. It is an excellent solvent for organic reactions, and is often used in the synthesis of organic compounds. Additionally, it has been used in biochemical and physiological studies, as it is highly soluble in water and organic solvents. This compound has also been used in drug development, as it can be used to solubilize drug molecules and facilitate their absorption.
Mechanism of Action
2-Methyl-5-(trifluoromethylsulfonyl)phenylmethylsulfone is a polar aprotic solvent, meaning that it is non-polar and does not contain a hydrogen atom that can form a hydrogen bond. This makes it an ideal choice for a variety of laboratory experiments, as it can solubilize molecules that are not soluble in water. Additionally, this compound has been found to increase the solubility of organic molecules in water, making it an ideal choice for biochemistry and physiology studies.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological studies. It has been found to increase the solubility of organic molecules in water, making it an ideal choice for biochemistry and physiology studies. Additionally, this compound has been found to increase the absorption of drugs, making it an ideal choice for drug development.
Advantages and Limitations for Lab Experiments
2-Methyl-5-(trifluoromethylsulfonyl)phenylmethylsulfone has a number of advantages for laboratory experiments. It is a highly polar aprotic solvent, meaning that it is non-polar and does not contain a hydrogen atom that can form a hydrogen bond. This makes it an ideal choice for a variety of laboratory experiments, as it can solubilize molecules that are not soluble in water. Additionally, this compound has been found to increase the solubility of organic molecules in water, making it an ideal choice for biochemistry and physiology studies. However, this compound is not ideal for all laboratory experiments. It is a relatively expensive solvent, and it is not compatible with some organic molecules. Additionally, it is not compatible with some metal ions, making it unsuitable for some reactions.
Future Directions
2-Methyl-5-(trifluoromethylsulfonyl)phenylmethylsulfone has a number of potential future applications in scientific research. It could be used to solubilize drugs for drug delivery systems, as it has been found to increase the absorption of drugs. Additionally, it could be used in the development of new organic compounds, as it is an excellent solvent for organic reactions. It could also be used to study the effects of drugs on biochemical and physiological processes, as it is highly soluble in water and organic solvents. Finally, it could be used in the synthesis of new materials, as it is highly soluble in both water and organic solvents.
Synthesis Methods
2-Methyl-5-(trifluoromethylsulfonyl)phenylmethylsulfone can be synthesized in a two-step process. The first step involves the reaction of 5-trifluoromethylsulfonylphenol with sodium hydroxide to form 5-trifluoromethylsulfonylphenolate. The second step involves the reaction of 5-trifluoromethylsulfonylphenolate with methylsulfonylmethane to form this compound. The reaction is carried out in an aqueous medium and can be completed in a few hours.
properties
IUPAC Name |
1-methyl-2-methylsulfonyl-4-(trifluoromethylsulfonyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F3O4S2/c1-6-3-4-7(5-8(6)17(2,13)14)18(15,16)9(10,11)12/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REIARWHVOXAWAS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)C(F)(F)F)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[4-(Trifluoromethylthio)phenyl]methanesulfonyl chloride](/img/structure/B6312474.png)
![1,3-Bis[3-chloro-5-(trifluoromethyl)pyridin-2-yl]uretidine-2,4-dione](/img/structure/B6312557.png)
